4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-butoxy-N-[(3,5-dichloro-4-hydroxyphenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H18Cl2N2O3S/c1-2-3-8-25-13-6-4-11(5-7-13)17(24)22-18(26)21-12-9-14(19)16(23)15(20)10-12/h4-7,9-10,23H,2-3,8H2,1H3,(H2,21,22,24,26)
• InChI Key: RPBIZLAZGMTNBL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC(=C(C(=C2)Cl)O)Cl
• Molecular Formula: C18H18Cl2N2O3S
• Molecular Weight: 413.3 g/mol

Description

4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide, also known as DAS181, is a synthetic compound that has been developed for use in scientific research. DAS181 has been found to have potential applications in the fields of virology and immunology, due to its ability to inhibit the entry of certain viruses into host cells. In

Mechanism of Action

4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide works by cleaving the sialic acid receptors on the surface of host cells that certain viruses use to enter the cell. This prevents the viruses from entering the host cell and replicating, thereby reducing the viral load in the body.
Biochemical and Physiological Effects:
4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide has been found to have minimal toxic effects on cells and tissues, making it a promising candidate for further research. It has been shown to have a high degree of selectivity for sialic acid receptors on host cells, which reduces the risk of off-target effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide in lab experiments is its specificity for sialic acid receptors on host cells. This makes it a useful tool for studying the entry of certain viruses into host cells. However, one limitation of using 4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide in lab experiments is that it may not be effective against all strains of viruses, as some viruses may use alternative receptors to enter host cells.

Future Directions

There are several future directions for research on 4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide. One area of research is the development of more efficient synthesis methods for 4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide, which could reduce the cost and time required for its production. Another area of research is the exploration of 4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide's potential applications in the treatment of other viral infections, such as HIV and Ebola. Additionally, further research is needed to determine the long-term effects of 4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide on cells and tissues, as well as its potential for use in clinical settings.

Scientific Research Applications

4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide has been found to have potential applications in the fields of virology and immunology. It has been shown to inhibit the entry of certain viruses into host cells, including influenza virus, parainfluenza virus, and respiratory syncytial virus. 4-butoxy-N-{[(3,5-dichloro-4-hydroxyphenyl)amino]carbonothioyl}benzamide has also been found to have potential applications in the treatment of cystic fibrosis, as it can disrupt the biofilm of Pseudomonas aeruginosa, a common pathogen in cystic fibrosis patients.